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Compound of Interest

Compound Name: Cys-C-cGMP

Cat. No.: B15139345

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, imnmediate safety
and logistical information for the proper disposal of cyclic dinucleotides like Cys-C-cGMP, a
compound understood to be related to the cGAS-STING signaling pathway. Adherence to these
procedures is critical for maintaining a safe laboratory environment and ensuring regulatory
compliance.

Immediate Safety and Handling Protocols

While a specific Safety Data Sheet (SDS) for "Cys-C-cGMP" is not readily available, general
safety precautions for handling similar non-hazardous chemical compounds in a laboratory
setting should be strictly followed. It is essential to handle the compound in accordance with
Good Laboratory Practice (GLP) and Current Good Manufacturing Practice (CGMP) guidelines.

Personal Protective Equipment (PPE):
o Eye Protection: Always wear appropriate protective eyeglasses or chemical safety goggles.
o Skin Protection: Wear suitable protective gloves and a lab coat to prevent skin exposure.

» Respiratory Protection: Under normal use conditions where dust formation is minimal,
respiratory protection may not be required. However, if there is a risk of generating dust or
aerosols, a suitable respirator should be used.
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General Handling:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of any dust or aerosols.

Do not eat, drink, or smoke in areas where chemicals are handled.

Wash hands thoroughly after handling.

Step-by-Step Disposal Procedures

The disposal of laboratory waste must be conducted in a manner that ensures the safety of
personnel and the protection of the environment. The following steps outline a general
procedure for the disposal of chemical waste, which should be adapted to comply with
institutional and local regulations.

» Waste Identification and Segregation:

o Properly identify the waste material. Based on available information for similar
compounds, Cys-C-cGMP is not expected to be classified as a hazardous substance.
However, it is crucial to consult any available manufacturer's information or internal safety
assessments.

o Segregate chemical waste from other types of laboratory waste. Do not mix different
chemical wastes unless they are known to be compatible.

e Containerization:

o

Use appropriate, sound, and leak-tight containers for waste collection. High-density
polyethylene (HDPE) containers are commonly used for liquid chemical waste.

o

Ensure the exterior of the container is clean and free of contamination.

o

Fill liquid waste containers to no more than 80-90% of their capacity to allow for vapor
expansion and prevent spills.

o

Keep waste containers tightly closed when not in use.
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e Labeling:

o Clearly and permanently label all waste containers with their contents. The label should
include the chemical name and any known hazard information.

e Storage:
o Store waste containers in a designated, well-ventilated waste accumulation area.
o Ensure that incompatible chemicals are not stored together.

» Disposal:

o Arrange for regular disposal of chemical waste through an approved chemical waste
contractor.

o Do not dispose of chemical waste down the drain unless specifically authorized by your
institution's environmental health and safety (EHS) department.

o Follow all institutional and local regulations for the final disposal of chemical waste.

Quantitative Data Summary

As no specific quantitative data for Cys-C-cGMP was found, the following table provides
general physical and chemical properties for L-Ascorbic Acid, a common laboratory chemical,
as an illustrative example of the type of information that would be relevant.
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Property Value

Physical State Solid

Appearance Light yellow

Odor Odorless

pH 2.1 - 2.6 (5% solution)
Melting Point 190 °C /374 °F
Solubility Soluble in water
Specific Gravity 1.65

Note: This data is for L-Ascorbic Acid and is provided for illustrative purposes only.[1]

cGAS-STING Signaling Pathway

The cGAS-STING signaling pathway is a critical component of the innate immune system that
detects the presence of cytosolic DNA, which can be a sign of viral or bacterial infection, or
cellular damage. Upon binding to double-stranded DNA (dsDNA), the enzyme cyclic GMP-AMP
synthase (CGAS) is activated and catalyzes the synthesis of the second messenger cyclic
GMP-AMP (cGAMP).[2][3] cGAMP then binds to and activates the stimulator of interferon
genes (STING) protein, which is located on the endoplasmic reticulum.[2][3][4] This activation
triggers a signaling cascade that leads to the production of type I interferons and other
inflammatory cytokines, which help to mount an immune response.[4][5][6]
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Caption: The cGAS-STING signaling pathway, a key innate immune response mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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